Cas no 900883-89-8 (1-3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-2-ethyl-1H-imidazole)

• Product Name: 1-3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-2-ethyl-1H-imidazole
• CAS No: 900883-89-8
• MF: C₂₁H₂₃N₅O₂
• MW: 377.439624071121
• CID: 5424264
• Update Time: 2025-07-01

1-3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-2-ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-7-(2-ethylimidazol-1-yl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 3-(3,4-dimethoxyphenyl)-7-(2-ethyl-1H-imidazol-1-yl)-2,5-dimethyl-
• 1-3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-2-ethyl-1H-imidazole

• Inchi： 1S/C21H23N5O2/c1-6-18-22-9-10-25(18)19-11-13(2)23-21-20(14(3)24-26(19)21)15-7-8-16(27-4)17(12-15)28-5/h7-12H,6H2,1-5H3
• InChI Key： WXDJOUYMRRLCRW-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(OC)C(OC)=C3)C(C)=NN1C(N1C(CC)=NC=C1)=CC(C)=N2

Additional information on 1-3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-2-ethyl-1H-imidazole

Comprehensive Overview of 1-3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-2-ethyl-1H-imidazole (CAS No. 900883-89-8)

The compound 1-3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-2-ethyl-1H-imidazole (CAS No. 900883-89-8) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a pyrazolo[1,5-a]pyrimidine core linked to an imidazole ring, makes it a subject of interest for drug discovery and development. Researchers are particularly drawn to its unique pharmacophore properties, which could lead to novel therapeutic applications.

One of the key reasons for the growing interest in 900883-89-8 is its structural similarity to known bioactive compounds. The presence of dimethoxyphenyl and ethyl-imidazole moieties suggests potential interactions with various biological targets, such as enzymes and receptors. This has led to its exploration in areas like kinase inhibition and central nervous system (CNS) drug development, which are currently hot topics in medicinal chemistry. The compound's lipophilicity and molecular weight also make it a candidate for optimizing drug-like properties in preclinical studies.

In recent years, the demand for pyrazolo[1,5-a]pyrimidine derivatives has surged due to their versatility in drug design. 1-3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-2-ethyl-1H-imidazole stands out because of its potential to address unmet medical needs, such as neurodegenerative diseases and inflammatory disorders. These applications align with current trends in precision medicine and personalized therapies, making the compound a focal point for academic and industrial research.

The synthesis of CAS 900883-89-8 involves multi-step organic reactions, often requiring expertise in heterocyclic chemistry. Researchers frequently search for optimized synthetic routes to improve yield and purity, reflecting the compound's importance in high-value applications. Its structure-activity relationship (SAR) studies are also a popular topic, as they help in understanding how modifications to its framework can enhance biological activity.

From a commercial perspective, 1-3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-2-ethyl-1H-imidazole is available through specialized chemical suppliers, catering to the needs of pharmaceutical companies and research institutions. Its market is driven by the increasing investment in small-molecule drug discovery, particularly in oncology and neurology. The compound's intellectual property (IP) status and regulatory considerations are also critical factors for stakeholders.

In summary, 900883-89-8 represents a promising scaffold in modern drug development. Its unique chemical structure, combined with its potential therapeutic applications, positions it as a valuable tool for researchers. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in advancing medicinal chemistry and biopharmaceutical innovation.